2,6-difluoro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-difluoro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C21H25F2N3O2 and its molecular weight is 389.447. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Imaging Agents
Synthesis of PET Imaging Agents
One study describes the synthesis of a compound with a similar structural motif, aimed at developing new PET (Positron Emission Tomography) imaging agents for the visualization of B-Raf(V600E) mutations in cancers. The complex synthesis process involved multiple steps, highlighting the compound's potential application in diagnostic imaging and cancer research (Wang et al., 2013).
Neuroleptic Activity
Neuroleptic Activity of Benzamides
Research into benzamides of N,N-disubstituted ethylenediamines and cyclic alkane-1,2-diamines, including compounds with structural similarities to the query compound, has shown promising neuroleptic activity. These compounds were evaluated for their effects on stereotyped behavior in rats, indicating their potential use in treating psychosis (Iwanami et al., 1981).
Serotonin Receptor Ligands
Arylpiperazine Derivatives as Serotonin Ligands
Arylpiperazine compounds, featuring structural components akin to the queried compound, have been studied for their affinity towards serotonin receptors. These studies aim to develop agents with high affinity for 5-HT1A receptors, showcasing the potential of such compounds in neuroscience and pharmacology research (Glennon et al., 1988).
Synthesis and Chemical Properties
Rh(III)-Catalyzed Alkenylation
A study involving the rhodium(III)-catalyzed alkenylation of benzamides with difluorohomoallylic silyl ethers, including β-H elimination, showcases the synthetic versatility of compounds with similar frameworks. This research underscores the potential for creating difluorinated compounds, which are of significant interest in pharmaceutical and agrochemical industries (Cui et al., 2023).
Properties
IUPAC Name |
2,6-difluoro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25F2N3O2/c1-25-10-12-26(13-11-25)19(15-6-8-16(28-2)9-7-15)14-24-21(27)20-17(22)4-3-5-18(20)23/h3-9,19H,10-14H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMASFNVWFPTJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=C(C=CC=C2F)F)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.